N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)-3-(furan-2-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl]-5-(furan-2-yl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C18H13FN4O3/c19-13-5-2-1-4-12(13)17-8-11(23-26-17)10-20-18(24)15-9-14(21-22-15)16-6-3-7-25-16/h1-9H,10H2,(H,20,24)(H,21,22)
• InChI Key: DNBWAQBEMUQKMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=NO2)CNC(=O)C3=NNC(=C3)C4=CC=CO4)F
• Molecular Formula: C18H13FN4O3
• Molecular Weight: 352.3 g/mol

Description

N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)-3-(furan-2-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H13FN4O3 and its molecular weight is 352.325. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds with structural similarities to N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)-3-(furan-2-yl)-1H-pyrazole-5-carboxamide involve complex chemical processes. For instance, McLaughlin et al. (2016) discussed the identification and synthesis of a compound termed 3,5-AB-CHMFUPPYCA, highlighting the bioisosteric replacement of an indazole ring with a pyrazole core, which is a common feature in synthetic cannabinoids. This study emphasizes the importance of accurate synthesis routes and analytical characterization techniques, including chromatographic, spectroscopic, and mass spectrometric platforms, for proper compound identification and differentiation between isomers McLaughlin et al., 2016.

Yuan et al. (2017) described a transition-metal-free decarboxylative fluorination method for electron-rich heteroaromatics, which is pertinent for introducing fluorine atoms into complex molecules, potentially enhancing their biological activity or altering their physicochemical properties Yuan et al., 2017.

Franz et al. (2017) explored the in vitro metabolism and thermal stability of a synthetic cannabinoid, providing insights into the metabolic pathways and stability under various conditions, which are crucial for understanding the behavior of complex compounds in biological systems Franz et al., 2017.